Cas no 2089681-42-3 (3-(oxolan-2-yl)methylazetidin-3-ol)

• Product Name: 3-(oxolan-2-yl)methylazetidin-3-ol
• CAS No: 2089681-42-3
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6177650
• PubChem ID: 65921085
• Update Time: 2025-06-09

3-(oxolan-2-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(oxolan-2-yl)methylazetidin-3-ol
• 3-[(oxolan-2-yl)methyl]azetidin-3-ol
• EN300-1833890
• CS-0353592
• 3-((Tetrahydrofuran-2-yl)methyl)azetidin-3-ol
• 2089681-42-3

• Inchi： 1S/C8H15NO2/c10-8(5-9-6-8)4-7-2-1-3-11-7/h7,9-10H,1-6H2
• InChI Key： QPIVUDHMNCFQTI-UHFFFAOYSA-N
• SMILES： O1CCCC1CC1(CNC1)O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-(oxolan-2-yl)methylazetidin-3-ol

Introduction to 3-(oxolan-2-yl)methylazetidin-3-ol (CAS No. 2089681-42-3) in Modern Chemical and Pharmaceutical Research

3-(oxolan-2-yl)methylazetidin-3-ol, identified by the chemical identifier CAS No. 2089681-42-3, represents a significant compound in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its azetidinone backbone and an oxygenated side chain, has garnered attention due to its unique structural features and potential applications in drug discovery and synthetic chemistry. The compound's architecture, combining a five-membered heterocyclic ring with an oxygen-containing aliphatic moiety, positions it as a versatile intermediate for developing novel therapeutic agents.

The azetidin-3-one core of 3-(oxolan-2-yl)methylazetidin-3-ol is a privileged scaffold in medicinal chemistry, known for its ability to mimic bioactive molecules and interact with biological targets. This structural motif has been extensively explored in the synthesis of antibiotics, antiviral agents, and other pharmacologically relevant compounds. The presence of the oxolan (lactone) group introduces additional functional diversity, enabling further derivatization and modification to tailor specific pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of 3-(oxolan-2-yl)methylazetidin-3-ol as a key intermediate in designing molecules with enhanced binding affinity and selectivity. Studies indicate that the oxygenated side chain can modulate interactions with enzymes and receptors, making it a valuable building block for structure-based drug design. The compound's potential to serve as a precursor for more complex derivatives has been demonstrated in several synthetic pathways, underscoring its importance in industrial-scale pharmaceutical production.

In the context of modern drug development, 3-(oxolan-2-yl)methylazetidin-3-ol has been investigated for its role in addressing unmet medical needs. Its structural features suggest applications in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. Researchers have leveraged its framework to develop molecules that exhibit inhibitory activity against target enzymes such as kinases and proteases. The compound's ability to undergo selective modifications allows chemists to fine-tune its pharmacokinetic and pharmacodynamic profiles, enhancing its therapeutic potential.

The synthesis of 3-(oxolan-2-yl)methylazetidin-3-ol involves multi-step organic transformations that highlight the compound's synthetic utility. Advanced catalytic methods have been employed to streamline its preparation, reducing reaction times and improving yields. These methodologies align with the growing emphasis on sustainable chemistry, where efficiency and environmental impact are prioritized alongside traditional performance metrics. The development of greener synthetic routes for this compound exemplifies the broader shift toward eco-conscious practices in the pharmaceutical industry.

From a biochemical perspective, 3-(oxolan-2-yl)methylazetidin-3-ol has been studied for its interaction with biological macromolecules. Preliminary experiments suggest that it can engage with proteins in ways that warrant further exploration. Its incorporation into libraries of screening compounds has yielded promising hits against various disease-related targets. The compound's versatility as a scaffold allows medicinal chemists to explore diverse chemical space, increasing the likelihood of discovering novel lead compounds with therapeutic efficacy.

The future prospects of 3-(oxolan-2-yl)methylazetidin-3-ol are closely tied to ongoing research initiatives aimed at expanding its applications. Collaborative efforts between academia and industry are expected to drive innovation by combining experimental data with cutting-edge computational tools. As our understanding of molecular interactions deepens, so too will our ability to harness this compound's potential for developing next-generation therapeutics. Its role as a cornerstone in synthetic chemistry ensures that it will remain a subject of interest for years to come.

In summary, 3-(oxolan-2-yl)methylazetidin-3-ol (CAS No. 2089681-42-3) stands out as a pivotal compound in chemical research due to its structural complexity and functional diversity. Its applications span across drug discovery, material science, and industrial chemistry, making it a cornerstone of modern chemical innovation. As research progresses, this molecule is poised to contribute significantly to advancements in medicine and technology.